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Abstract

Tyclopyrazoflor (Molecular Formula: C16H18CIF3N40S) is a novel pyridinyl-pyrazole
insecticide demonstrating significant efficacy against a range of sap-sucking insect pests.
Developed by Corteva Agriscience, this compound represents a new chemical class of
insecticides. This technical guide provides a comprehensive overview of Tyclopyrazoflor,
including its chemical and physical properties, a detailed synthesis protocol, and an exploration
of its mode of action. All quantitative data are summarized for clarity, and experimental
workflows are visually represented to facilitate understanding.

Introduction

Tyclopyrazoflor is a synthetic insecticide belonging to the pyrazole class of compounds.[1] It is
characterized as a member of the pyrazoles, specifically a 1H-pyrazole substituted at positions
1, 3, and 4 by a pyridin-3-yl group, a chloro group, and an ethyl{3-[(3,3,3-
trifluoropropyl)sulfanyl]propanoyl}nitrilo group, respectively.[1] This unique structure contributes
to its potent insecticidal activity, particularly against pests such as aphids and whiteflies.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Tyclopyrazoflor is presented in
Table 1. This data is essential for researchers working with this compound in various
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experimental settings.

Property Value Reference
Molecular Formula C16H18CIF3N40S
Molecular Weight 406.9 g/mol
CAS Number 1477919-27-9
N-(3-chloro-1-pyridin-3-
IUPAC Name ylpyrazol-4-yl)-N-ethyl-3-(3,3,3-

trifluoropropylsulfanyl)propana

mide

Canonical SMILES

CCN(C1=CN(N=C1Cl)C2=CN
=CC=C2)C(=0)CCSCCC(F)
(FF

InChlKey

DBHVHTPMRCXCIY-
UHFFFAOYSA-N

Synthesis of Tyclopyrazoflor

The synthesis of Tyclopyrazoflor is a multi-step process that involves the formation of the core

pyrazole structure followed by several functionalization steps. A general synthetic scheme is

outlined below, with a more detailed experimental protocol provided in the subsequent section.

The process begins with a [3+2] cyclization reaction, followed by chlorination, oxidation,

nitration, reduction, acylation, and finally alkylation.

General Synthetic Workflow

The overall workflow for the synthesis of Tyclopyrazoflor can be visualized as a series of

sequential chemical transformations.
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Caption: A high-level overview of the synthetic route to Tyclopyrazoflor.

Detailed Experimental Protocol

While specific, detailed experimental parameters from a primary research publication are not
publicly available, a general procedure based on established chemical transformations is
described below. This protocol is intended for informational purposes and should be adapted
and optimized by qualified researchers.

Step 1: [3+2] Cyclization
e Reactants: 3-hydrazinopyridine hydrochloride and methyl acrylate.

e Procedure: These reactants undergo a [3+2] cyclization reaction to form a pyrazolidinone
intermediate.

Step 2: Chlorination

¢ Reactant: Pyrazolidinone intermediate.

e Procedure: The pyrazolidinone is chlorinated to yield a pyrazoline intermediate.
Step 3: Oxidation

e Reactant: Pyrazoline intermediate.

o Procedure: The pyrazoline is oxidized to form the disubstituted pyrazole derivative.
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Step 4: Regioselective Nitration
» Reactant: Disubstituted pyrazole derivative.

o Procedure: A regioselective nitration is performed to introduce a nitro group, yielding a
nitropyrazole intermediate.

Step 5: Reduction
o Reactant: Nitropyrazole intermediate.

e Procedure: The nitro group is reduced to an amino group to form the corresponding
aminopyrazole derivative.

Step 6: Acylation

e Reactants: Aminopyrazole derivative and 3-((3,3,3-trifluoropropyl)thio)propanoy! chloride.
e Procedure: The aminopyrazole is acylated to afford a secondary amide intermediate.
Step 7: Alkylation

e Reactant: Secondary amide intermediate.

e Procedure: The final step is the alkylation of the secondary amide to produce
Tyclopyrazofior.

Mode of Action

The precise mode of action of Tyclopyrazoflor is still under investigation, but it is understood
to be a novel mechanism that disrupts the function of the insect's nervous system. Evidence
suggests that Tyclopyrazoflor acts as a chordotonal organ modulator. Chordotonal organs are
sensory organs in insects responsible for hearing, proprioception, and gravity sensing.

One proposed mechanism is the interaction with Transient Receptor Potential Vanilloid (TRPV)
channels within these chordotonal organs. By binding to and modulating these channels,
Tyclopyrazoflor may disrupt the normal sensory input, leading to a loss of coordination and
cessation of feeding.
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Another suggested, though less substantiated, mode of action involves the blockade of calcium
ion transport through the nicotinic acetylcholine receptor and the inhibition of mitochondrial
cytochrome c1-c3.

Proposed Signaling Pathway

The following diagram illustrates the hypothesized signaling pathway for Tyclopyrazoflor's
action on insect chordotonal organs.
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Caption: Hypothesized signaling cascade of Tyclopyrazoflor in insects.
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Insecticidal Activity

Tyclopyrazoflor has demonstrated excellent insecticidal activity against a variety of sap-
sucking insects. While specific LC50 or LD50 values from peer-reviewed literature are not
widely available, reports indicate its effectiveness against challenging pests.

Pest Species Efficacy Reference

Green Peach Aphid (Myzus )
_ Effective Control
persicae)

Sweet Potato Whitefly _
o ) Effective Control of Crawlers
(Bemisia tabaci)

Conclusion

Tyclopyrazoflor is a promising new insecticide with a novel mode of action. Its unique
chemical structure and efficacy against important agricultural pests make it a valuable tool for
insecticide resistance management programs. Further research into its precise molecular
targets and the development of detailed quantitative structure-activity relationships will be
crucial for optimizing its application and for the discovery of next-generation insecticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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